Cas no 750586-04-0 (BENZOIC ACID, 3-AMINO-6-BROMO-2-CHLORO-, METHYL ESTER)

• Product Name: BENZOIC ACID, 3-AMINO-6-BROMO-2-CHLORO-, METHYL ESTER
• CAS No: 750586-04-0
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• CID: 3392050
• PubChem ID: 69909296
• Update Time: 2025-04-21

BENZOIC ACID, 3-AMINO-6-BROMO-2-CHLORO-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 3-AMINO-6-BROMO-2-CHLORO-, METHYL ESTER
• DTXSID201280928
• methyl 3-amino-6-bromo-2-chlorobenzoate
• 750586-04-0
• SCHEMBL6828169

• Inchi： 1S/C8H7BrClNO2/c1-13-8(12)6-4(9)2-3-5(11)7(6)10/h2-3H,11H2,1H3
• InChI Key： RZIHSJFFBVTAKW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(=O)OC)Cl)N

Computed Properties

• Exact Mass: 262.93487Da
• Monoisotopic Mass: 262.93487Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų